Cas no 784-45-2 (3-nitroso-2-phenyl-1H-indole)

• Product Name: 3-nitroso-2-phenyl-1H-indole
• CAS No: 784-45-2
• MF: C₁₄H₁₀N₂O
• MW: 222.24200296402
• MDL: MFCD05259378
• CID: 984216
• PubChem ID: 343976
• Update Time: 2025-11-02

3-nitroso-2-phenyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-nitroso-2-phenyl-1H-indole
• 2-phenyl-3-nitrosoimidazo[1,2-a]pyrimidine
• 2-Phenyl-3-nitroso-imidazo< 1,2-a> pyrimidin
• 3-Nitroso-
• 3-nitroso-2-phenyl indole
• 3-nitroso-2-phenylimidazo(1,2-a)pyrimidine
• 3-nitroso-2-phenyl-imidazo[1,2-a]pyrimidine
• 3-Nitroso-2-phenyl-imidazo< 1,2-a> pyrimidin
• AC1L5P4W
• AC1Q6R1Y
• AR-1F4695
• NCIOpen2_004118
• NSC77443
• SCHEMBL4064946
• AG-777/36178042
• 3-Nitroso-2-Phenyindole
• 2-phenylindol-3-one oxime
• AKOS004904654
• AKOS003345586
• LS-07622
• NSC-400618
• 3-Nitroso-2-phenylindol
• MFCD05259378
• DTXSID30999736
• 3-oximino-2-phenyl-3h-indole
• (Z)-N-(2-phenyl-indol-3-ylidene)-hydroxylamine
• OKRIMXDIYQGPBU-UHFFFAOYSA-N
• 2-phenyl-3H-indol-3-one oxime
• 784-45-2
• NSC400618
• DS-004929
• STK663841

• MDL： MFCD05259378
• Inchi： 1S/C14H10N2O/c17-16-14-11-8-4-5-9-12(11)15-13(14)10-6-2-1-3-7-10/h1-9,15H
• InChI Key： OKRIMXDIYQGPBU-UHFFFAOYSA-N
• SMILES： O=NC1C2C=CC=CC=2NC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 222.0794
• Monoisotopic Mass: 222.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• PSA: 45.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles

Additional information on 3-nitroso-2-phenyl-1H-indole

Comprehensive Analysis of 3-Nitroso-2-phenyl-1H-indole (CAS No. 784-45-2): Properties, Applications, and Research Insights

3-Nitroso-2-phenyl-1H-indole (CAS No. 784-45-2) is a specialized organic compound belonging to the nitroso-indole family. Its unique molecular structure, featuring a phenyl group at the 2-position and a nitroso functional group at the 3-position, makes it a subject of interest in synthetic chemistry, material science, and pharmaceutical research. This compound is often studied for its potential as a building block in heterocyclic chemistry and its role in fluorescence-based applications.

Recent trends in scientific literature highlight growing curiosity around nitroso compounds due to their redox-active properties and applications in organic electronics. Researchers are exploring 3-Nitroso-2-phenyl-1H-indole for its possible use in photocatalysis and sensor development, aligning with the global push toward sustainable technologies. Questions like "How does 3-Nitroso-2-phenyl-1H-indole interact with metal ions?" or "What are its spectroscopic characteristics?" frequently appear in academic databases, reflecting its relevance in analytical chemistry.

The synthesis of 3-Nitroso-2-phenyl-1H-indole typically involves the nitrosation of 2-phenylindole under controlled conditions. Its crystal structure and tautomeric behavior have been characterized using X-ray diffraction and NMR spectroscopy, revealing insights into its stability and reactivity. These properties are critical for designing molecular probes or ligands for coordination chemistry, areas where precision molecular design is paramount.

From an industrial perspective, derivatives of 3-Nitroso-2-phenyl-1H-indole are investigated for dye synthesis and functional material coatings. The compound’s chromophoric system absorbs light in the UV-visible range, making it a candidate for optoelectronic devices. Environmental scientists also examine its biodegradation pathways, addressing concerns about the ecological impact of synthetic intermediates.

Safety and handling of 784-45-2 require standard laboratory precautions, as with most nitroso-containing compounds. While not classified as hazardous under typical conditions, proper storage away from light and oxidizing agents is recommended to maintain its integrity. Regulatory databases emphasize compliance with REACH and OSHA guidelines when handling such materials.

In summary, 3-Nitroso-2-phenyl-1H-indole exemplifies the intersection of fundamental research and applied science. Its versatility continues to inspire innovations across disciplines, from medicinal chemistry to advanced material engineering. As synthetic methodologies evolve, this compound is poised to play a pivotal role in emerging technologies, answering both academic and industrial demands.